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Compound of Interest

Compound Name: Pent-2-en-3-ol

Cat. No.: B15476151

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling precautions for
pent-2-en-3-ol (CAS No. 1569-50-2). The information is intended for laboratory personnel and
professionals in drug development who may work with this compound. This document
synthesizes available data on physical and chemical properties, hazards, and safe handling
procedures to minimize risk in a research environment.

Chemical and Physical Properties

Pent-2-en-3-ol is a flammable liquid and should be handled with appropriate caution.[1] Key
physical and chemical properties are summarized in the table below for easy reference. This
data has been compiled from various chemical databases and safety data sheets.
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Property Value Reference

Molecular Formula CsH100 [1112]

Molecular Weight 86.13 g/mol [1]

Appearance Clear, colorless liquid [1]

Boiling Point 119-121 °C Sigma-Aldrich

Flash Point 36 °C (96.8 °F) - closed cup Sigma-Aldrich

Density 0.843 g/mL at 25 °C Sigma-Aldrich

Vapor Pressure 6.01 mmHg [1]

Solubility Soluble in alcohol. The Good Scents Company

Hazard Identification and Classification

Pent-2-en-3-ol is classified as a flammabile liquid.[1] The Globally Harmonized System (GHS)
of Classification and Labelling of Chemicals provides the following classifications:

Hazard Class Category Hazard Statement

H226: Flammable liquid and

vapor

Flammable liquids Category 3

Signal Word: Warning
Hazard Statements:
e H226: Flammable liquid and vapor.[1]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
Safety Data Sheet and includes measures for prevention, response, storage, and disposal.[1]

Toxicological Information
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As of the date of this publication, detailed toxicological studies for pent-2-en-3-ol are not
readily available in the public domain. Safety data sheets for 3-Penten-2-ol indicate that no
acute toxicity information is available for the product.[3] Another source states that oral,
inhalation, and dermal toxicity data are not available.[4] Similarly, information regarding skin
corrosion/irritation, serious eye damage/irritation, respiratory or skin sensitization, germ cell
mutagenicity, carcinogenicity, and reproductive toxicity is also unavailable.[4]

Due to the lack of specific toxicological data, it is prudent to handle pent-2-en-3-ol with a high
degree of caution, assuming it may be an irritant and potentially harmful if ingested, inhaled, or
absorbed through the skin.[1] General handling procedures for flammable and potentially
hazardous alcohols should be strictly followed.

Experimental Protocols

The following protocols are based on general best practices for handling flammable liquids in a
laboratory setting and specific recommendations from safety data sheets for pent-2-en-3-ol.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling pent-2-en-3-ol to determine the
appropriate level of PPE. The following are minimum requirements:

o Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Chemical-resistant gloves (e.qg., nitrile, neoprene).
« Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes.

Figure 1: Workflow for ensuring appropriate personal protective equipment is used.

Handling and Storage

» Ventilation: Always handle pent-2-en-3-ol in a well-ventilated area, preferably in a chemical
fume hood.

« Ignition Sources: Keep away from open flames, hot surfaces, sparks, and other sources of
ignition. Use only non-sparking tools.
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 Static Discharge: Take precautionary measures against static discharge. Ground and bond
containers when transferring material.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from heat and sources of ignition. Store separately from incompatible materials such
as acids and strong oxidizing agents.[3]

Figure 2: Logical flow for the safe handling and storage of pent-2-en-3-ol.

Spill and Emergency Procedures

Spill Response:

o Evacuate: Immediately evacuate the area of all non-essential personnel.
e Ventilate: Ensure the area is well-ventilated.

» Eliminate Ignition Sources: Remove all sources of ignition.

» Containment: Absorb the spill with an inert, non-combustible material (e.g., sand, earth,
vermiculite).

o Collection: Collect the absorbed material using non-sparking tools and place it in a suitable,
labeled container for disposal.

» Decontamination: Clean the spill area thoroughly with a suitable solvent.
First-Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[3]

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention.[3]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[3]
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e Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately. Call a poison
control center.[3]

Disposal

Dispose of pent-2-en-3-ol and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.[3] Do not allow the chemical to enter drains
or waterways. Waste material should be handled by a licensed disposal company.[3]

Reactivity and Stability

 Stability: Stable under recommended storage conditions.
e Incompatible Materials: Strong oxidizing agents, acids.[3]

e Hazardous Decomposition Products: Carbon monoxide and carbon dioxide may be formed
during combustion.[3]

o Hazardous Polymerization: Not expected to occur.

Conclusion

While specific toxicological data for pent-2-en-3-ol is currently lacking, its classification as a
flammable liquid necessitates strict adherence to safety protocols. All personnel handling this
chemical should be thoroughly familiar with the information presented in this guide and the
corresponding Safety Data Sheet. A comprehensive risk assessment should always be
performed before commencing any new experimental work involving pent-2-en-3-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Pent-2-en-3-ol: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15476151#pent-2-en-3-ol-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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